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Compound of Interest

Compound Name: 6-Acetoxy-5-hexadecanolide
CAS No.: 81792-36-1
Cat. No.: B3194234
Get Quote
. J

Executive Summary & Chemical Identity

6-Acetoxy-5-hexadecanolide (CAS: 85551-39-9 / 71185-24-5), commonly known as the
Mosquito Oviposition Pheromone (MOP), is a potent semiochemical used to attract gravid
Culex mosquitoes.[1] While it is not an acute systemic toxin to humans, its high biological
activity and environmental persistence as a lipid-soluble lactone require strict disposal
protocols.[1]

Improper disposal does not merely risk regulatory non-compliance; it risks environmental signal
pollution. Releasing even microgram quantities into local drainage systems can disrupt local
insect ecology and compromise field data by creating unintended "lure" zones.

Core Directive: The only acceptable disposal method for the active pharmaceutical ingredient
(API) and concentrated stock solutions is high-temperature incineration.[1]

Hazard Profile & Technical Properties

Before handling waste, you must understand the physicochemical drivers of the disposal
strategy.
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Property Data Operational Implication

High viscosity; adheres to
Physical State Oily Liquid / Waxy Solid glass/plastic.[1] Triple rinsing is
mandatory.

Classified as Class 111B
) ) Combustible Liquid. Safe for
Flash Point >110°C (Combustible)
standard solvent waste

streams.

DO NOT FLUSH. Must be
Insoluble in water; Soluble in

Solubility dissolved in organic solvent for
Hexane, EtOH, DCM ]
disposal.

Toxic to aquatic life with long-
Aquatic Toxicity Aquatic Chronic 3 (H412) lasting effects.[1][2] Zero-
discharge to sewer policy.[1]

May cause allergic reaction.[2]
Sensitization Skin Sens. 1 (H317) Double-gloving is required for
waste handling.[1]

Pre-Disposal Handling & Containment

The Principle of Segregation: Treat 6-Acetoxy-5-hexadecanolide as a "High-Potency
Bioactive" waste. It must not be mixed with general aqueous waste or acidic waste streams,
which could hydrolyze the lactone ring but leave unpredictable residues.

Personal Protective Equipment (PPE)

e Gloves: Nitrile (Minimum 0.11 mm thickness) is sufficient for splash protection. For bulk
handling (>100 mL), use Butyl Rubber (Breakthrough time >480 min).

o Respiratory: If handling neat (pure) substance outside a fume hood, use a half-mask
respirator with Organic Vapor (OV) cartridges.[1]

Detailed Disposal Protocols
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Protocol A: Liquid Waste (Stock Solutions & Reaction
Mixtures)

Applicability: Expired standards, synthesis by-products, leftover trap lures.[1]

Solvent Dilution: Dilute the waste material with a compatible combustible solvent (e.qg.,
Ethanol, Acetone, or Ethyl Acetate) to reduce viscosity.

o Container Selection: Transfer to a High-Density Polyethylene (HDPE) or Glass waste
container labeled "Non-Halogenated Organic Waste - Incineration Only."[1]

e pH Check (Self-Validation): Ensure the waste stream is neutral (pH 6-8). Strong acids/bases
can degrade the container or cause exothermic hydrolysis of the lactone.

» Disposal Path: Hand over to EHS for thermal destruction (incineration).

Protocol B: Solid Waste (Contaminated Consumables)

Applicability: Pipette tips, septa, gloves, and wipes.

» Evaporation (Controlled): Place contaminated wipes in a fume hood for 15 minutes to allow
volatile solvents to flash off (if applicable).

» Double Bagging: Place solids into a clear, chemically resistant polyethylene bag (minimum 4
mil thickness).

o Sealing: Goose-neck seal the bag and secure with tape.

e Labeling: Label as "Solid Hazardous Waste - Debris contaminated with Pheromones."

Protocol C: Empty Container Management (The Triple
Rinse Rule)

Causality: Due to the oily nature of the lactone, significant residue remains on glass walls.

e Rinse 1: Add Acetone (~10% of container volume). Cap and shake vigorously for 30
seconds. Decant into Liquid Waste (Protocol A).

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.echemi.com/produce/pr23112713908-5r-6s-6-acetoxy-5-hexadecanolide.html
https://www.echemi.com/produce/pr23112713908-5r-6s-6-acetoxy-5-hexadecanolide.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3194234?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

» Rinse 2: Repeat with Ethanol. Decant into Liquid Waste.
e Rinse 3: Repeat with Ethanol. Decant into Liquid Waste.

» Validation: Visually inspect for oily streaks. If clear, deface the label and dispose of the glass
in the Laboratory Glass recycling/trash stream (subject to local regulations).

Visual Workflows (Graphviz)
Figure 1: Disposal Decision Tree

This logic gate ensures no biological signaling agents enter the water table.
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Caption: Operational logic for segregating pheromone waste streams to ensure total thermal

destruction.[1]
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Figure 2: Emergency Spill Response

Immediate actions to contain bioactive spread.
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A\

Click to download full resolution via product page

Caption: Step-by-step containment protocol to prevent laboratory contamination and exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of : Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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